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Compound of Interest

Compound Name: PF-06939999

Cat. No.: B10827821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial guidance on the safe handling, use, and disposal of PF-
06939999, an investigational inhibitor of protein arginine methyltransferase 5 (PRMT5).

Adherence to these procedures is essential to ensure personnel safety and maintain

experimental integrity.

PF-06939999 is an orally available small molecule that has been investigated as a potential

treatment for advanced or metastatic solid tumors.[1] While a Safety Data Sheet (SDS) for a

hydrochloride salt of PF-06939999 indicates it is not classified as a hazardous substance or

mixture, it is prudent to handle it with care due to its biological activity.[2] Clinical studies have

shown that PF-06939999 can cause dose-dependent and manageable toxicities, including

anemia, thrombocytopenia, and neutropenia.[3][4][5][6]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling PF-06939999 to determine

the appropriate level of personal protection. The following table summarizes the recommended

PPE for routine laboratory operations involving this compound.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Wear standard laboratory

nitrile gloves. For prolonged or

high-concentration work,

consider double-gloving.

Change gloves immediately if

contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Protect eyes from potential

splashes or aerosols.

Body Protection Laboratory Coat

A fully buttoned lab coat

should be worn to protect skin

and personal clothing.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area.

Use a certified respirator if

there is a risk of generating

dust or aerosols and work

cannot be conducted in a

ventilated enclosure.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ventilation: Handle PF-06939999 in a well-ventilated area. For procedures that may

generate dust or aerosols, such as weighing or preparing concentrated solutions, use a

chemical fume hood or a Class II biosafety cabinet.[7]

Work Surface: Prepare a designated work area. Cover the surface with absorbent,

disposable bench paper.

2. Handling and Solution Preparation:

Avoid Contamination: Prevent contact with skin, eyes, and clothing.[2]
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Weighing: If handling a powdered form, weigh the compound carefully to avoid creating dust.

Solution Preparation: When preparing solutions, add the solvent to the solid to minimize dust

formation.

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[2]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

[2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[2]

4. Spill Management:

Small Spills: For small spills of solid material, gently sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal. For small liquid spills, absorb with

an inert material (e.g., vermiculite, sand, or earth) and place in a sealed container for

disposal.

Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection. Contain the spill and clean it up using appropriate methods for

chemical spills.

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal Plan
All waste materials contaminated with PF-06939999 should be considered chemical waste and

disposed of in accordance with institutional and local regulations.
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Waste Type Disposal Procedure

Unused Compound
Dispose of as chemical waste through your

institution's hazardous waste program.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed chemical waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a designated, sealed chemical waste

container.

Liquid Waste (e.g., solutions containing PF-

06939999)

Collect in a clearly labeled, sealed container for

chemical waste disposal. Do not pour down the

drain.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow for handling PF-06939999,

highlighting key safety checkpoints.
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Caption: Experimental workflow for handling PF-06939999 with integrated safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10827821?utm_src=pdf-custom-synthesis
https://www.pfizer.com/sites/default/files/plsr-studies/C3851001%20Plain%20Language%20Study%20Results%20Summary%20%28PLSRS%29%20Phase%201%20PK%20Primary%20Endpoint.pdf
https://file.glpbio.com/quotepdf/sds.php?token=28tM-bEvgP08M7KFRzhcfMO_6LzwvERB5t3xnCdMCeXPbU1f52klcdT7q4bsd8XDGYI9P1bCRiHUSpFqMC3hMX6YRYaHx9W7UIM4cTcgx7MS0GMTnqNDMF7dUs5DzVu6fsWk-JssTm0PN
https://www.researchgate.net/publication/352072741_PF-06939999_a_potent_and_selective_PRMT5_inhibitor_in_patients_with_advanced_or_metastatic_solid_tumors_A_phase_1_dose_escalation_study
https://www.onclive.com/view/early-trials-of-prmt5-inhibitors-leave-much-to-be-desired-but-optimism-remains
https://cdn.pfizer.com/pfizercom/clinical%20trials/csr%20synopsis/C3851001%20Public%20Disclosure%20Synopsis%20.pdf?nPa5aYu797DMhrjvdL7bYz2c9DsisGgr=
https://pubmed.ncbi.nlm.nih.gov/38640748/
https://pubmed.ncbi.nlm.nih.gov/38640748/
https://pubmed.ncbi.nlm.nih.gov/38640748/
https://angstromtechnology.com/5-types-of-equipment-used-in-cell-gene-therapy-cleanrooms/
https://www.benchchem.com/product/b10827821#personal-protective-equipment-for-handling-pf-06939999
https://www.benchchem.com/product/b10827821#personal-protective-equipment-for-handling-pf-06939999
https://www.benchchem.com/product/b10827821#personal-protective-equipment-for-handling-pf-06939999
https://www.benchchem.com/product/b10827821#personal-protective-equipment-for-handling-pf-06939999
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10827821?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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